(2E)-1-(3,4-Dimethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• CAS No.: 111797-22-9
• Product Name: (2E)-1-(3,4-Dimethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• IUPAC Name: (E)-1-(3,4-dimethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C20H22O6/c1-22-16-9-7-14(12-17(16)23-2)15(21)8-6-13-10-18(24-3)20(26-5)19(11-13)25-4/h6-12H,1-5H3/b8-6+
• Standard InChIKey: ZKYRYELHPFTZTI-SOFGYWHQSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC)OC
• SMILES: COC1=C(C=C(C=C1)C(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC)OC
• Appearance: Solid powder
• Description: MDK7229, also known as MD2-IN-1 is a MD2 (Myeloid differentiation protein 2) inhibitor. MDK7229 has CAS#111797-22-9. For easy communication, we use its last 4 digit of CAS for name. MDK7229 locked the LPS-induced activation of TLR4/MD2 -downstream pro-inflammatory MAPKs/NF-κB signaling pathways. In a rat model with ALI induced by intracheal LPS instillation, administration MDK7229 exhibited significant protective effect against ALI, accompanied by the inhibition of TLR4/MD2 complex formation in lung tissues.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MD2-IN-1; MDK7229; MDK 7229; MDK 7229.
• Reference: 1: Zhang Y, Wu J, Ying S, Chen G, Wu B, Xu T, Liu Z, Liu X, Huang L, Shan X, Dai
• PubChem Compound: 5724738
• Last Modified: Nov 11 2021